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Compound of Interest

Compound Name: 5-Fluoro-d-tryptophan

Cat. No.: B1331624

An In-depth Technical Guide to the Safety and Handling of 5-Fluoro-D-tryptophan
For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and handling guidelines for 5-Fluoro-D-
tryptophan, a fluorinated analog of the amino acid tryptophan. Its unique properties make it a
valuable tool in various research and development applications, including protein engineering,
NMR studies, and as a building block in peptide synthesis.[1][2] Adherence to strict safety
protocols is essential when working with this compound to mitigate potential risks.

Chemical Identification
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Identifier Value
(2R)-2-amino-3-(5-fluoro-1H-indol-3-
IUPAC Name _ _
yl)propanoic acid[3]
D-5-fluorotryptophan, (R)-2-amino-3-(5-fluoro-
Synonyms ) ) )
1H-indol-3-yl)propanoic acid[3]
CAS Number 97749-24-1[3]

Molecular Formula

C11H11FN202[3][4]

Molecular Weight

222.22 g/mol [3]

Appearance

Slightly off-white to brown powder or crystals[5]
[6]

Hazard Identification and Classification

5-Fluoro-D-tryptophan is classified as a hazardous substance.[7] The following table

summarizes its classification according to the Globally Harmonized System (GHS).

GHS Classification

Data

Pictogram

GHSO07 (Exclamation Mark)[4]

Signal Word

Warning[4][8]

Hazard Statements

H302: Harmful if swallowed.[4] H315: Causes
skin irritation.[4][8][9] H319: Causes serious eye
irritation.[4][8][9] H335: May cause respiratory
irritation.[4][8][9]

Precautionary Statements

Prevention: P261, P264, P270, P271, P280[4]
[10] Response: P302+P352, P304+P340,
P305+P351+P338, P319, P321, P332+P317,
P337+P317, P362+P364[4][8] Storage:
P403+P233, P405[4][8] Disposal: P501[4][8]

Physical and Chemical Properties
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A summary of the key physical and chemical properties is provided below.

Property

Value

Melting Point

265-280 °C[5]

Storage Temperature

2-8°C[6]

No quantitative data available, but generally

Solubility requires careful solubilization for experimental
use.
- Stable under normal handling and storage
Stability

conditions.[4][11]

Incompatible Materials

Strong oxidizing agents.[4][11]

Hazardous Decomposition

Under fire conditions, may produce nitrogen
oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO32).[11]

Experimental Protocols and Handling Procedures

Safe handling of 5-Fluoro-D-tryptophan requires adherence to good laboratory practices and

the specific protocols outlined below.

Engineering Controls and General Hygiene

» Ventilation: Always handle the solid form of this compound in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize inhalation of dust.[4][7]

» Emergency Equipment: Ensure that emergency eye wash fountains and safety showers are

readily available in the immediate vicinity of any potential exposure.[4]

e Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[4][10] Wash

hands thoroughly after handling and before breaks.[4][11]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling 5-Fluoro-D-tryptophan.

© 2025 BenchChem. All rights reserved.

3/9 Tech Support


https://www.goldbio.com/documents/4600/F-244.pdf
https://www.sigmaaldrich.com/TW/zh/product/sigma/f0896
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H57-3-X2.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0593606&productDescription=DL-TRYPTOPHAN+5G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H57-3-X2.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0593606&productDescription=DL-TRYPTOPHAN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0593606&productDescription=DL-TRYPTOPHAN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1331624?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H57-3-X2.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Protocols_for_5_Hydroxy_L_Tryptophan_d4_Major.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H57-3-X2.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H57-3-X2.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0623S/L-Tryptophan-d5-SDS-MedChemExpress.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H57-3-X2.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0593606&productDescription=DL-TRYPTOPHAN+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1331624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. Specifications and
Body Part Protection ]
Rationale

Must conform to EN 166 (EU)
_ _ or OSHA 29 CFR 1910.133
shields or chemical goggles. A

Eyes/Face ) o (US) standards to protect
face shield may be required if

Safety glasses with side-

against dust and splashes.[4]

[71(8]

there is a splash hazard.

Gloves must be inspected

before use and removed using

) Chemical-resistant gloves the proper technique to avoid
Skin/Hands . . .
(e.g., nitrile, neoprene). skin contact. Dispose of
contaminated gloves after use.
[41[5][7]
A buttoned lab coat should be
] worn to protect skin and
Body Protective lab coat.

personal clothing from

contamination.[4][7]

Required when engineering

controls are insufficient or
NIOSH (US) or CEN (EU) during large-scale handling. A
approved respirator. full-face particle respirator

(N200 or P3) is recommended.

(41051071

Respiratory

Protocol for Weighing and Preparing Solutions

o Preparation: Don the appropriate PPE as specified in the table above. Ensure the chemical
fume hood is operational.

e Weighing: To minimize dust generation, weigh the compound using a tared, sealed container.
[7] For maximum product recovery from the original vial, centrifuge it briefly before removing
the cap.[7]

e Solubilization: Add the desired solvent slowly to the container with the weighed compound. If
necessary, use sonication or vortexing to aid dissolution.
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» Transfer: Carefully transfer the solution to the experimental vessel.

e Cleanup: Clean all weighing equipment and the work surface thoroughly. Dispose of any
contaminated materials (e.g., weigh boats, pipette tips) in a designated hazardous waste
container.

Emergency and First-Aid Procedures

Immediate action is critical in the event of exposure. The following table provides first-aid
measures.

Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
) comfortable for breathing. If breathing is difficult
Inhalation _ o o
or has stopped, provide artificial respiration.

Seek immediate medical attention.[4][8]

Immediately remove contaminated clothing.
Skin Contact Wash the affected area with plenty of soap and

water. Seek immediate medical advice.[4][8]

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[4]

Do NOT induce vomiting. Rinse the mouth
) thoroughly with water. Never give anything by
Ingestion )
mouth to an unconscious person. Seek

immediate medical attention.[4][10]

Storage and Disposal

o Storage: Store in a cool (2-8°C), dry, and well-ventilated area.[6] Keep the container tightly
closed to prevent moisture absorption and contamination.[4][7] Store locked up and away
from incompatible materials like strong oxidizing agents.[4][8][11]
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e Disposal: Dispose of the compound and its container at an approved waste disposal plant in
accordance with local, state, and federal regulations.[4] Do not allow the chemical to enter

drains or public waters.[4]

Visualized Workflows and Relationships

The following diagrams illustrate key safety workflows and logical relationships for handling 5-
Fluoro-D-tryptophan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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